Cas no 3775-01-7 (5-benzylidenehydantoin)

• Product Name: 5-benzylidenehydantoin
• CAS No: 3775-01-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD00014494
• CID: 1485258
• PubChem ID: 5706042
• Update Time: 2025-04-21

5-benzylidenehydantoin Chemical and Physical Properties

Names and Identifiers

• 5-benzylidenehydantoin
• phenylmethylene hydantoin
• SureCN309052
• 5-(benzylidene)hydantoin
• phenylmethyldiisopropyloxysilane
• 5-benzylideneimidazolidine-2,4-dione
• AGN-PC-0045WM
• CTK0E2534
• Diisopropyloxy-methyl-phenyl-silan
• 5-benzylidene-imidazolidine-2,4-dione
• Silane, methylbis(1-methylethoxy)phenyl-
• Di-iso-propoxy-phenyl-methylsilan
• diisopropoxy-methyl-phenyl-silane
• 5-benzylidenehydantoine
• 5-BENZYLIDENEHYDANTOIN ---YELLOWISH POWDER---
• NSC49418
• SCHEMBL1358077
• CHEMBL39138
• (Z)-5-benzylideneimidazolidine-2,4-dione
• 5-Benzylidendhydantoin
• MFCD00014494
• 3775-01-7
• benzylidenehydantoin
• NS00003830
• DTXSID701244490
• 2,4-Imidazolidinedione, 5-(phenylmethylene)-, (5Z)-
• STK699298
• (5Z)-5-(PHENYLMETHYLIDENE)IMIDAZOLIDINE-2,4-DIONE
• BDBM50240922
• AKOS002952852
• SCHEMBL1984968
• (5Z)-5-benzylideneimidazolidine-2,4-dione
• 74805-60-0
• NSC-49418
• MLS002667257
• (5Z)-5-(Phenylmethylene)-2,4-imidazolidinedione

• MDL： MFCD00014494
• Inchi： 1S/C10H8N2O2/c13-9-8(11-10(14)12-9)6-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13,14)/b8-6-
• InChI Key： UDTSPKADQGPZFS-VURMDHGXSA-N
• SMILES： O=C1/C(=C/C2C=CC=CC=2)/NC(N1)=O

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• PSA: 58.20000
• LogP: 1.52450

5-benzylidenehydantoin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)